Cas no 1219967-21-1 (Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate)

• Product name: Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate
• CAS No: 1219967-21-1
• MF: C₁₃H₁₈N₂O₃
• MW: 250.29362
• CID: 1076619
• PubChem ID: 55132719

Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate
• ethyl 3-amino-4-(3-hydroxypyrrolidin-1-yl)benzoate
• 1219967-21-1
• ethyl3-amino-4-(3-hydroxypyrrolidin-1-yl)benzoate
• AKOS006145087

• MDL： MFCD13561774
• Inchi： InChI=1S/C13H18N2O3/c1-2-18-13(17)9-3-4-12(11(14)7-9)15-6-5-10(16)8-15/h3-4,7,10,16H,2,5-6,8,14H2,1H3
• InChI Key： YKAISKCQPUZFTQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C(C=C1)N2CCC(C2)O)N

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 465.2±45.0 °C at 760 mmHg
• Flash Point: 287.4±30.1 °C

Ethyl 3-amino-4-(3-hydroxy-1-pyrrolidinyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines